Cas no 61503-82-0 (3-chloro-4-hydroxy-7-methoxychromen-2-one)

• Product name: 3-chloro-4-hydroxy-7-methoxychromen-2-one
• CAS No: 61503-82-0
• MF: C₁₀H₇ClO₄
• MW: 226.61318230629
• CID: 954606
• PubChem ID: 54690345

3-chloro-4-hydroxy-7-methoxychromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-hydroxy-7-methoxychromen-2-one
• 3-chloro-2-hydroxy-7-methoxychromen-4-one
• 3-chloro-2-hydroxy-7-methoxy-chromen-4-one
• 3-Chloro-4-hydroxy-7-methoxy-2H-chromen-2-one
• AC1L7WOW
• AG-G-24180
• CTK2F5390
• NSC251159
• NSC-251159
• QR9T75UJ3B
• 4H-1-Benzopyran-4-one, 3-chloro-2-hydroxy-7-methoxy-
• NSC 251159
• DS-004781
• 3-Chloro-2-hydroxy-7-methoxy-4H-chromen-4-one
• 61503-82-0
• 3-Chloro-4-hydroxy-7-methoxycoumarin
• 3-CHLORO-4-HYDROXY-7-METHOXY-2H-1-BENZOPYRAN-2-ONE
• 3-chloro-4-hydroxy-7-methoxy-chromen-2-one
• DTXSID20210487

• Inchi： InChI=1S/C10H7ClO4/c1-14-5-2-3-6-7(4-5)15-10(13)8(11)9(6)12/h2-4,12H,1H3
• InChI Key： JHKWIWSZBVLBAN-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C=C1)C(=C(C(=O)O2)Cl)O

Computed Properties

• Exact Mass: 226.00331
• Monoisotopic Mass: 226.0032864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 55.76
• LogP: 2.16060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 4-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 4-hydroxycoumarins